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Compound of Interest

Compound Name: 1,2-Bis(trimethylsilyllbenzene

Cat. No.: B095815

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Bis(trimethylsilyl)benzene is a versatile organosilicon compound that serves as a crucial
intermediate in organic synthesis. Its unique structure, featuring two trimethylsilyl groups in an
ortho relationship on a benzene ring, facilitates a range of chemical transformations, most
notably as a proficient precursor to the highly reactive intermediate, benzyne. This technical
guide provides an in-depth overview of the physical and chemical properties of 1,2-
bis(trimethylsilyl)benzene, detailed experimental protocols for its synthesis, and a
visualization of its primary application in the generation of benzyne.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,2-bis(trimethylsilyl)benzene is
presented below. These properties are essential for its handling, application in reactions, and
purification.
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Property Value Reference
Molecular Formula C12H22Si2 [1]
Molecular Weight 222.47 g/mol [1]12]
CAS Number 17151-09-6 2]
Appearance C.:olc')rle.ss to light yellow 3]
liquid/oil

Boiling Point 115 °C at 10 mmHg [4]
Density 0.91 g/cm?3 [4]
Refractive Index 1.513-1.515 [4]
Flash Point 89.5°C [4]
IUPAC Name rmetyi-(2- [1]

trimethylsilylphenyl)silane

YHMJZIIXVNRXIN-
InChl Key [2]
UHFFFAOYSA-N

Experimental Protocols: Synthesis of 1,2-
Bis(trimethylsilyl)benzene

The synthesis of 1,2-bis(trimethylsilyl)benzene can be achieved through several methods.
Below are detailed protocols for two common approaches.

Method 1: Reductive Silylation of 1,2-Dichlorobenzene
using Magnesium in Hexamethylphosphoramide (HMPA)

This classical method provides a high yield of the desired product. Caution:
Hexamethylphosphoramide (HMPA) is a toxic and carcinogenic solvent and should be handled
with appropriate safety precautions in a well-ventilated fume hood.

Materials:

e 1,2-Dichlorobenzene
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e Magnesium turnings

e Chlorotrimethylsilane

 lodine (catalyst)

o Hexamethylphosphoramide (HMPA), anhydrous

e Anhydrous ether

e Saturated sodium chloride solution

e Anhydrous sodium sulfate

o Three-necked round-bottomed flask

e Magnetic stirrer

e Heating mantle with a temperature controller

o Condenser

e Addition funnel

« Distillation apparatus

Procedure:

o Adry 500-mL three-necked round-bottomed flask is equipped with a magnetic stir bar, a
condenser with a drying tube, an addition funnel, and a glass stopper.

e The flask is charged with magnesium turnings (9.72 g, 0.400 mol), anhydrous HMPA (70
mL), 1,2-dichlorobenzene (11.25 mL, 0.100 mol), and a catalytic amount of iodine (0.254 g,
1.00 mmol).

e The addition funnel is charged with freshly distilled chlorotrimethylsilane (51.0 mL, 0.400
mol).

e The flask is immersed in an oil bath and heated to 70 °C with vigorous stirring.
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Chlorotrimethylsilane is added dropwise from the addition funnel.

After the addition is complete, the reaction mixture is heated to 100 °C and stirred for 48
hours.

The reaction mixture is cooled to room temperature and poured into a mixture of ice and
ether.

The organic layer is separated, and the aqueous layer is extracted with ether.

The combined ethereal extracts are washed with water and saturated sodium chloride
solution, then dried over anhydrous sodium sulfate.

The solvent is removed by rotary evaporation, and the residue is distilled under reduced
pressure. The fraction boiling at 128-133 °C (20 mmHg) is collected to yield 1,2-
bis(trimethylsilyl)benzene as a colorless liquid.

Method 2: Practical and Safer Synthesis using a Hybrid
Metal System in 1,3-Dimethyl-2-imidazolidinone (DMI)

This improved method avoids the use of the highly toxic solvent HMPA and proceeds under

milder conditions.

Materials:

1,2-Dichlorobenzene

Magnesium (Mg) turnings

Copper(l) chloride (CuCl)

Lithium chloride (LiCl)

Chlorotrimethylsilane (MesSiCl)

1,3-Dimethyl-2-imidazolidinone (DMI)

Procedure:
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 In areaction vessel, a hybrid metal system is prepared using magnesium and copper(l)
chloride in the presence of lithium chloride in DMI.

e 1,2-Dichlorobenzene and chlorotrimethylsilane are added to the reaction mixture.

e The reaction is allowed to proceed, and the progress can be monitored by techniques such
as gas chromatography.

e Upon completion, the reaction is worked up using standard aqueous and organic extraction
procedures.

e The crude product is purified by distillation to afford 1,2-bis(trimethylsilyl)benzene. This
method has been shown to provide a high yield of the product.

Core Application: A Precursor to Benzyne

A primary and significant application of 1,2-bis(trimethylsilyl)benzene is its role as a starting
material for the generation of benzyne, a highly reactive and synthetically useful intermediate.
The trimethylsilyl groups facilitate the formation of benzyne through a two-step process, which
is often utilized in the preparation of hypervalent iodine-benzyne precursors.

(Pheny)[2-(rimethyisilyhphenylliodonium trifate R PE- P NYCHVIET

(Hypervalent lodine-Benzyne Precurso )

Click to download full resolution via product page

Caption: Logical workflow for the generation and trapping of benzyne from 1,2-
bis(trimethylsilyl)benzene.

This pathway illustrates the conversion of 1,2-bis(trimethylsilyl)benzene into a stable and
easily handleable hypervalent iodine precursor.[2] This precursor, upon treatment with a
fluoride source, smoothly generates benzyne under mild and neutral conditions. The highly
reactive benzyne can then be trapped in situ by various reagents, such as dienes in Diels-Alder
reactions, to form complex molecular architectures.

Conclusion
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1,2-Bis(trimethylsilyl)benzene is a valuable reagent in the arsenal of synthetic organic
chemists. Its well-defined physical and chemical properties, coupled with established and
improving synthetic routes, make it a reliable precursor for the generation of benzyne. The
ability to generate this highly reactive intermediate under mild conditions opens avenues for the
construction of complex molecules, which is of particular interest to researchers in materials
science and drug development. This guide provides foundational knowledge for the effective
and safe utilization of 1,2-bis(trimethylsilyl)benzene in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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